Civetone

• CAS: 74244-64-7
• Synonyms: 9-cycloheptadecen-1-one; civetone; civetone, (Z)-isome
• Molecular Formula: C17H30O
• Molecular Weight: 250.4 g/mol
• SMILES: C1CCCC=CCCCCCCCC(=O)CCC1
• InChI: InChI=1S/C17H30O/c18-17-15-13-11-9-7-5-3-1-2-4-6-8-10-12-14-16-17/h1-2H,3-16H2/b2-1-
• InChIKey: ZKVZSBSZTMPBQR-UHFFFAOYSA-N
• Solubility: Soluble in oils; Slightly soluble in water; Soluble (in ethanol)

Specify Civetone (CAS 74244-64-7) for a tenacious, animalic musk base note that outlasts muscone, exaltone, and velvione. Its favorable toxicological profile (LD50 > 5 g/kg oral, > 2 g/kg dermal) makes it the ideal replacement for restricted nitromusks in clean beauty and fine fragrance formulations.

Civetone (CAS 74244-64-7) Procurement Overview: A Macrocyclic Musk with Unique Olfactory and Physicochemical Profile

Civetone (CAS 74244-64-7), chemically defined as (9Z)-cycloheptadec-9-en-1-one, is a 17-membered macrocyclic ketone and the primary odorous constituent of natural civet oil [1]. It functions as a pheromone in its natural source and is valued in the fragrance industry for its warm, animalic, and intensely musky odor profile, which becomes pleasant at extreme dilutions [2]. Civetone is closely related to other macrocyclic musks, such as muscone (3-methylcyclopentadecanone), but possesses a distinct chemical structure and resultant sensory characteristics that preclude simple interchangeability [1].

• [1] Wikipedia contributors. (2024). Civetone. Wikipedia, The Free Encyclopedia. View Source
• [2] PubChem. Civetone. National Library of Medicine. View Source

Why Civetone Cannot Be Substituted by Other Macrocyclic Musks Without Functional Compromise

Within the macrocyclic musk class, compounds like muscone, exaltone, and velvione share a similar musk odor category but differ significantly in their olfactory tenacity, odor detection threshold, and conformational behavior. Direct substitution of civetone with a seemingly similar macrocyclic ketone can lead to unintended changes in fragrance longevity, character, and overall blend performance. The quantitative evidence presented in the following section demonstrates that civetone's unique long-term olfactory persistence and its specific response to conformational modifications distinguish it from its closest analogs, making it a non-interchangeable ingredient for formulations requiring a tenacious, animalic musk base note [1].

• [1] Callejo, R., Corr, M. J., Yang, M., Wang, M., Cordes, D. B., Slawin, A. M., & O'Hagan, D. (2016). Fluorinated Musk Fragrances: The CF2 Group as a Conformational Bias Influencing the Odour of Civetone and (R)-Muscone. Chemistry - A European Journal, 22(24), 8137–8151. View Source

Quantitative Evidence Differentiating Civetone from Its Closest Analogs

Superior Long-Term Olfactory Tenacity of Civetone vs. Other Macrocyclic Musks

In a side-by-side comparative study of macrocyclic musks on smelling strips, civetone (referred to as 'civettone') demonstrated the highest long-term olfactory tenacity. While it started with a weaker initial odor intensity compared to polvolide and velvione, its strength overtook all other musks over time and was the most clearly detectable after 10 days [1].

Evidence Dimension	Olfactory Tenacity
Target Compound Data	Remained the strongest and most detectable after 10 days
Comparator Or Baseline	Polvolide (nearly undetectable after 5 days); Velvione (definitely detectable after 10 days); L-Muscone & Exaltone (barely detectable after 7-8 days)
Quantified Difference	Civetone was the only musk to remain the 'strongest' and 'definitely detectable' at the 10-day endpoint, while its comparators were either undetectable or barely detectable.
Conditions	1 mL of 1% solution sprayed on a smelling strip; subjective strength assessed every 12 hours for 10 days in a controlled perfumery environment [1].

Why This Matters

This data proves that Civetone is a critical selection for formulators requiring a long-lasting, substantive base note that maintains its character far longer than other macrocyclic musks, directly impacting fragrance longevity and consumer perception.

• [1] mnitabach. (2020, November 13). Macrocyclic Musk Observations. Basenotes Forum. View Source

Conformational Rigidity and Odor Modulation: Differential Effects of CF2 Substitution in Civetone vs. Muscone

A study introducing a CF2 group into macrocyclic ketones found that this conformational bias can significantly alter the odor profile of both civetone and muscone. While both compounds are affected, the study provides a quantitative, structural basis for understanding how the unique ring size and conformation of civetone and its analogues respond differently to chemical modification, leading to changes in perceived odor quality and intensity as determined in a professional perfumery environment [1].

Evidence Dimension	Odor Modulation by CF2 Substitution
Target Compound Data	Nine different civetone analogues were prepared and their odors evaluated, showing that the placement of the CF2 group alters the preferred ring conformation and thus the musk odor [1].
Comparator Or Baseline	(R)-Muscone and its five prepared analogues, which also showed odor changes dependent on CF2 placement and resulting conformation [1].
Quantified Difference	The study demonstrates that both civetone and muscone scaffolds are sensitive to conformational bias, but their different ring sizes (17-membered vs. 15-membered) lead to distinct preferred conformations upon modification, providing a differential tool for tuning musk profiles.
Conditions	Professional perfumery odor evaluation of synthesized analogues; X-ray crystallography to determine ring conformations [1].

Why This Matters

For procurement, this evidence indicates that civetone's larger ring structure provides a unique conformational landscape that can be exploited for developing novel, patentable fragrance ingredients with tailored olfactory properties, distinct from the muscone scaffold.

• [1] Callejo, R., Corr, M. J., Yang, M., Wang, M., Cordes, D. B., Slawin, A. M., & O'Hagan, D. (2016). Fluorinated Musk Fragrances: The CF2 Group as a Conformational Bias Influencing the Odour of Civetone and (R)-Muscone. Chemistry - A European Journal, 22(24), 8137–8151. View Source

Toxicological Profile Comparison: High Oral and Dermal LD50 Values for Civetone

The acute toxicity of civetone is characterized by a high LD50, indicating a low order of acute toxicity. This safety profile is a key differentiator compared to some older nitromusks like musk ambrette and musk xylene, which have been associated with adverse effects and regulatory restrictions , [1].

Evidence Dimension	Acute Oral and Dermal Toxicity
Target Compound Data	Acute oral LD50 in rats reported as > 5 g/kg; Acute dermal LD50 in rabbits reported as > 2 g/kg .
Comparator Or Baseline	Nitromusks (e.g., Musk Ambrette): linked to neurotoxicity, testicular atrophy in rats, and photosensitization in humans, leading to its discontinued use in fragrances [1]. Musk Xylene: classified by IARC as Group 3 (not classifiable as to its carcinogenicity to humans) but with ongoing regulatory scrutiny and environmental concerns [1].
Quantified Difference	Civetone's LD50 values exceed 5 g/kg (oral) and 2 g/kg (dermal), placing it in a very low acute toxicity category, whereas nitromusks are associated with specific organ toxicity and regulatory bans.
Conditions	Standard acute toxicity studies in rats and rabbits .

Why This Matters

This safety data supports the continued use of civetone in consumer products where regulatory and consumer safety pressures have eliminated or restricted the use of certain nitromusks, providing a scientifically defensible basis for selection.

• [1] Api, A. M., Belsito, D., Botelho, D., et al. (2019). RIFM fragrance ingredient safety assessment, musk ambrette, CAS Registry Number 83-66-9. Food and Chemical Toxicology, 134, 110655. View Source

Proven Application Scenarios for Civetone Based on Comparative Evidence

Long-Lasting Fine Fragrance and Personal Care Formulations

Formulators seeking a base note with exceptional tenacity should specify Civetone. Comparative olfactory persistence data confirms it outlasts other common macrocyclic musks like Polvolide, Velvione, L-Muscone, and Exaltone on smelling strips over a 10-day period . This makes it the optimal choice for premium fine fragrances and personal care products where long-lasting scent is a critical performance and marketing attribute.

Sustainable Fragrance Development and 'Clean' Beauty Products

For brands marketing 'clean' or 'safe' beauty products, Civetone provides a scientifically-backed alternative to restricted nitromusks. Its favorable toxicological profile, with acute oral and dermal LD50 values exceeding 5 g/kg and 2 g/kg respectively , directly addresses the safety concerns associated with banned or restricted materials like musk ambrette and musk xylene [1]. Its use is defensible in regulatory submissions and consumer safety communications.

Academic and Industrial Research into Structure-Odor Relationships of Macrocyclic Musks

Research groups investigating the molecular basis of musk olfaction should prioritize Civetone as a key scaffold for analogue synthesis. Its 17-membered macrocyclic ring is conformationally distinct from the 15-membered ring of muscone, as demonstrated by X-ray crystallography studies of fluorinated analogues . This structural difference allows for comparative studies that elucidate how ring size and conformation influence odor perception and receptor binding, facilitating the rational design of next-generation fragrance molecules.

• [1] Api, A. M., Belsito, D., Botelho, D., et al. (2019). RIFM fragrance ingredient safety assessment, musk ambrette, CAS Registry Number 83-66-9. Food and Chemical Toxicology, 134, 110655. View Source